3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-isobutyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• IUPAC Name: 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylpropyl)indol-2-one
• InChI: InChI=1S/C18H19NO4/c1-12(2)11-19-14-7-4-3-6-13(14)18(22,17(19)21)10-15(20)16-8-5-9-23-16/h3-9,12,22H,10-11H2,1-2H3
• InChI Key: ZMTRDZFMUQUNJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=CO3)O

Description

3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-isobutyl-1,3-dihydro-2H-indol-2-one is a complex organic compound featuring a furan ring, an indole core, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-isobutyl-1,3-dihydro-2H-indol-2-one typically involves multi-step organic reactions. One common method includes the condensation of a furan derivative with an indole precursor under controlled conditions. The reaction may involve the use of catalysts and specific solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may leverage catalytic processes to enhance yield and efficiency. The use of biomass-derived furfurals as starting materials is a sustainable approach, aligning with green chemistry principles .

Chemical Reactions Analysis

Types of Reactions

3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-isobutyl-1,3-dihydro-2H-indol-2-one can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanic acids.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: Functional groups on the indole ring can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products

Scientific Research Applications

3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-isobutyl-1,3-dihydro-2H-indol-2-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of advanced materials with unique properties .

Mechanism of Action

The mechanism of action of 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-isobutyl-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one
• 3-(2-furyl)acrylic acid
• Ethyl 3-(furan-2-yl)propionate

Uniqueness

Compared to similar compounds, 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-isobutyl-1,3-dihydro-2H-indol-2-one stands out due to its unique combination of functional groups and structural features. This uniqueness contributes to its diverse range of applications and potential for further research .